Cas no 5350-96-9 (Benzenemethanaminium,N,N,N-trimethyl-4-nitro-, chloride (1:1))

Benzenemethanaminium,N,N,N-trimethyl-4-nitro-, chloride (1:1) structure
5350-96-9 structure
Product Name:Benzenemethanaminium,N,N,N-trimethyl-4-nitro-, chloride (1:1)
CAS No:5350-96-9
MF:C10H15ClN2O2
MW:230.691301584244
CID:376520
PubChem ID:16211872
Update Time:2025-04-19

Benzenemethanaminium,N,N,N-trimethyl-4-nitro-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,N,N,N-trimethyl-4-nitro-, chloride (1:1)
    • trimethyl-[(4-nitrophenyl)methyl]azanium,chloride
    • N,N,N-trimethyl(4-nitrophenyl)methanaminium
    • N,N,N-trimethyl(4-nitrophenyl)methanaminium chloride
    • p-Nitrobenzyltrimethylammoniumchlorid
    • A829636
    • (4-Nitrobenzyl)trimethylammonium chloride
    • DTXSID00583505
    • SCHEMBL2438243
    • NSC85
    • N,N,N-Trimethyl-1-(4-nitrophenyl)methanaminium chloride
    • FT-0635641
    • AKOS015888868
    • trimethyl-[(4-nitrophenyl)methyl]ammonium chloride
    • trimethyl-[(4-nitrophenyl)methyl]azanium;chloride
    • 5350-96-9
    • NSC-85
    • TRIMETHYL(P-NITROBENZYL)AMMONIUM CHLORIDE
    • Inchi: 1S/C10H15N2O2.ClH/c1-12(2,3)8-9-4-6-10(7-5-9)11(13)14;/h4-7H,8H2,1-3H3;1H/q+1;/p-1
    • InChI Key: SBPSWIPEYIVRNF-UHFFFAOYSA-M
    • SMILES: [Cl-].[O-][N+](C1C=CC(=CC=1)C[N+](C)(C)C)=O

Computed Properties

  • Exact Mass: 214.9649
  • Monoisotopic Mass: 230.082205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 45.8

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 43.14

Benzenemethanaminium,N,N,N-trimethyl-4-nitro-, chloride (1:1) Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-37/39
  • Hazardous Material Identification: Xi
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